Cas no 731772-91-1 (2-Bromo-4-(4-carboethoxyphenyl)-1-butene)

2-Bromo-4-(4-carboethoxyphenyl)-1-butene is a brominated organic compound featuring a butene backbone substituted with a 4-carboethoxyphenyl group at the 4-position and a bromine atom at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both the bromine and ester functional groups allows for further functionalization via cross-coupling reactions, nucleophilic substitutions, or hydrolysis. Its stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. The compound is typically handled under inert conditions to preserve its integrity.
2-Bromo-4-(4-carboethoxyphenyl)-1-butene structure
731772-91-1 structure
Product Name:2-Bromo-4-(4-carboethoxyphenyl)-1-butene
CAS No:731772-91-1
MF:C13H15BrO2
MW:283.161003351212
MDL:MFCD01319585
CID:868630
PubChem ID:24721808
Update Time:2025-05-27

2-Bromo-4-(4-carboethoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-4-(4-CARBOETHOXYPHENYL)-1-BUTENE
    • ethyl 4-(3-bromobut-3-enyl)benzoate
    • MFCD01319585
    • Ethyl 4-(3-bromobut-3-en-1-yl)benzoate
    • DTXSID10641160
    • AKOS016016808
    • 731772-91-1
    • 2-Bromo-4-(4-carboethoxyphenyl)-1-butene
    • MDL： MFCD01319585
    • Inchi： 1S/C13H15BrO2/c1-3-16-13(15)12-8-6-11(7-9-12)5-4-10(2)14/h6-9H,2-5H2,1H3
    • InChI Key： IAIWCHNSFKSQJZ-UHFFFAOYSA-N
    • SMILES： BrC(=C)CCC1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 282.02600
  • Monoisotopic Mass: 282.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.70450

2-Bromo-4-(4-carboethoxyphenyl)-1-butene Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-4-(4-carboethoxyphenyl)-1-butene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB360190-1 g
2-Bromo-4-(4-carboethoxyphenyl)-1-butene, 97%; .
 731772-91-1 97%
1 g
 €794.30 2023-07-19
abcr
AB360190-2 g
2-Bromo-4-(4-carboethoxyphenyl)-1-butene, 97%; .
 731772-91-1 97%
2 g
 €1,065.20 2023-07-19
Fluorochem
200237-2g
2-bromo-4-(4-carboethoxyphenyl)-1-butene
 731772-91-1 97%
2g
 ￡624.00 2022-03-01
Fluorochem
200237-5g
2-bromo-4-(4-carboethoxyphenyl)-1-butene
 731772-91-1 97%
5g
 ￡1543.00 2022-03-01
TRC
B084920-250mg
2-Bromo-4-(4-carboethoxyphenyl)-1-butene
 731772-91-1
250mg
 $ 365.00 2022-06-07
TRC
B084920-500mg
2-Bromo-4-(4-carboethoxyphenyl)-1-butene
 731772-91-1
500mg
 $ 605.00 2022-06-07
abcr
AB360190-5 g
2-Bromo-4-(4-carboethoxyphenyl)-1-butene, 97%; .
 731772-91-1 97%
5 g
 €2,507.20 2023-07-19
abcr
AB360190-1g
2-Bromo-4-(4-carboethoxyphenyl)-1-butene, 97%; .
 731772-91-1 97%
1g
 €794.00 2025-04-16
abcr
AB360190-2g
2-Bromo-4-(4-carboethoxyphenyl)-1-butene, 97%; .
 731772-91-1 97%
2g
 €1064.00 2025-04-16
abcr
AB360190-5g
2-Bromo-4-(4-carboethoxyphenyl)-1-butene, 97%; .
 731772-91-1 97%
5g
 €2507.20 2025-02-20

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